Cas no 1807132-24-6 (3-(Difluoromethyl)-6-hydroxy-2-methyl-4-(trifluoromethyl)pyridine)

• Product Name: 3-(Difluoromethyl)-6-hydroxy-2-methyl-4-(trifluoromethyl)pyridine
• CAS No: 1807132-24-6
• MF: C₈H₆F₅NO
• MW: 227.131359577179
• CID: 4889061
• Update Time: 2025-06-12

3-(Difluoromethyl)-6-hydroxy-2-methyl-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-6-hydroxy-2-methyl-4-(trifluoromethyl)pyridine

• Inchi： 1S/C8H6F5NO/c1-3-6(7(9)10)4(8(11,12)13)2-5(15)14-3/h2,7H,1H3,(H,14,15)
• InChI Key： JFTRKEGXOPLYPX-UHFFFAOYSA-N
• SMILES： FC(C1=C(C)NC(C=C1C(F)(F)F)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 353
• XLogP3: 1.2
• Topological Polar Surface Area: 29.1

Additional information on 3-(Difluoromethyl)-6-hydroxy-2-methyl-4-(trifluoromethyl)pyridine

Comprehensive Overview of 3-(Difluoromethyl)-6-hydroxy-2-methyl-4-(trifluoromethyl)pyridine (CAS No. 1807132-24-6)

3-(Difluoromethyl)-6-hydroxy-2-methyl-4-(trifluoromethyl)pyridine (CAS No. 1807132-24-6) is a fluorinated pyridine derivative that has garnered significant attention in the fields of agrochemicals, pharmaceuticals, and material science. Its unique molecular structure, featuring difluoromethyl and trifluoromethyl groups, imparts exceptional chemical stability and bioactivity, making it a valuable intermediate in synthetic chemistry. Researchers and industries are increasingly exploring its potential applications, particularly in the development of novel crop protection agents and bioactive molecules.

The compound's pyridine core, combined with its hydroxy and methyl substituents, offers versatile reactivity for further functionalization. This adaptability has led to its use in designing advanced materials with tailored properties, such as liquid crystals and polymers. In agrochemical research, 3-(Difluoromethyl)-6-hydroxy-2-methyl-4-(trifluoromethyl)pyridine is often studied for its potential as a precursor to herbicides and fungicides, addressing the growing demand for environmentally sustainable pest control solutions.

One of the most searched questions related to this compound is: "What are the applications of fluorinated pyridines in modern agriculture?" Fluorinated pyridines, including CAS No. 1807132-24-6, are pivotal in developing next-generation agrochemicals due to their enhanced bioavailability and resistance to metabolic degradation. These properties align with the global shift toward precision farming and reduced environmental impact, making them a hot topic in sustainable agriculture discussions.

Another trending inquiry is: "How does the difluoromethyl group influence chemical reactivity?" The difluoromethyl moiety in 3-(Difluoromethyl)-6-hydroxy-2-methyl-4-(trifluoromethyl)pyridine acts as a bioisostere, mimicking the behavior of other functional groups while improving metabolic stability. This characteristic is highly sought after in pharmaceutical research, where it aids in the design of drugs with prolonged half-lives and reduced toxicity.

From a synthetic chemistry perspective, the compound's trifluoromethyl group is a key feature, often explored in queries like: "Why are trifluoromethylated compounds important in drug discovery?" The trifluoromethyl group enhances lipophilicity and membrane permeability, critical factors in optimizing drug candidates. Its presence in CAS No. 1807132-24-6 underscores its relevance in medicinal chemistry, particularly for targeting enzymes and receptors with high specificity.

Environmental and regulatory considerations are also prominent in discussions about 3-(Difluoromethyl)-6-hydroxy-2-methyl-4-(trifluoromethyl)pyridine. With increasing scrutiny on chemical safety, researchers are investigating its biodegradation pathways and ecotoxicological profile. This aligns with the broader industry focus on green chemistry and the development of compounds with minimal ecological footprints.

In material science, the compound's thermal stability and electronic properties are of interest. Searches like "Fluorinated pyridines in electronic materials" highlight its potential in organic semiconductors and conductive polymers. The integration of CAS No. 1807132-24-6 into such applications could pave the way for innovations in flexible electronics and energy storage devices.

To summarize, 3-(Difluoromethyl)-6-hydroxy-2-methyl-4-(trifluoromethyl)pyridine (CAS No. 1807132-24-6) is a multifaceted compound with broad applicability across industries. Its structural features, including the difluoromethyl, hydroxy, and trifluoromethyl groups, make it a cornerstone in the development of agrochemicals, pharmaceuticals, and advanced materials. As research continues to uncover its potential, this compound is poised to play a pivotal role in addressing contemporary challenges in science and technology.